Amb, (+-)-

• CAS: 1863066-06-1
• Molecular Formula: C19H27N3O3
• Molecular Weight: 345.4 g/mol
• InChI: InChI=1S/C19H27N3O3/c1-5-6-9-12-22-15-11-8-7-10-14(15)17(21-22)18(23)20-16(13(2)3)19(24)25-4/h7-8,10-11,13,16H,5-6,9,12H2,1-4H3,(H,20,23)
• InChIKey: KTTMFFHXDMTTOB-UHFFFAOYSA-N

AMB, (+/-)- Identity and Class Overview

AMB, (+/-)- (CAS 1863066-06-1), formally designated Methyl N-((1-pentyl-1H-indazol-3-yl)carbonyl)-DL-valinate, is a racemic indazole-3-carboxamide synthetic cannabinoid receptor agonist (SCRA) [1]. It is the DL-valinate stereoisomeric mixture of AMB, structurally analogous to AB-PINACA but differentiated by substitution of the terminal carboxamide with a methyl ester moiety [2]. This compound belongs to the valinate methyl ester subclass of indazole-3-carboxamide SCRAs, a group distinct from the valinamide (AB-) and tert-leucinate (ADB-/MDMB-) subclasses in both metabolic fate and clearance kinetics [3]. The racemic designation (+/-)- is critical for procurement specification, as most published pharmacological data pertain to the L-valinate enantiomer (CAS 1890250-13-1), whereas the DL-mixture may exhibit different potency profiles and is required for forensic casework where enantiomeric composition of seized materials varies [4].

Racemic Reference DL-valinate mixture for seized material chiral profiling

Methyl Ester Subclass Distinct ester hydrolysis pathway from amide analogs

Forensic Workflow Fit Compound-specific standard for metabolite-based detection methods

• [1] UNII-FDA Substance Registration System. Methyl N-((1-pentyl-1H-indazol-3-yl)carbonyl)-DL-valinate. UNII: P5PZX56UCW. CAS: 1863066-06-1. View Source
• [2] Andersson M, Diao X, Wohlfarth A, Scheidweiler KB, Huestis MA. Metabolic profiling of new synthetic cannabinoids AMB and 5F-AMB by human hepatocyte and liver microsome incubations and high-resolution mass spectrometry. Rapid Commun Mass Spectrom. 2016;30(8):1067-1078. View Source
• [3] Stalberga D, Ingvarsson S, Berta G, et al. A Systematic Study of the In Vitro Pharmacokinetics and Estimated Human In Vivo Clearance of Indole and Indazole-3-Carboxamide Synthetic Cannabinoid Receptor Agonists Detected on the Illicit Drug Market. Molecules. 2021;26(5):1396. View Source
• [4] Antonides LH, Cannaert A, Norman C, et al. Enantiospecific Synthesis, Chiral Separation, and Biological Activity of Four Indazole-3-Carboxamide-Type Synthetic Cannabinoid Receptor Agonists and Their Detection in Seized Drug Samples. Front Chem. 2019;7:321. View Source

AMB, (+/-)- vs. AB-PINACA and 5F-AMB

The methyl ester head group in AMB, (+/-)- fundamentally alters its metabolic liability compared to the terminal amide of AB-PINACA, making the two compounds non-interchangeable for any application where metabolic fate, detection window, or urinary marker selection matters [1]. This ester moiety is rapidly hydrolyzed by human carboxylesterases, producing a carboxylic acid metabolite as the predominant species, whereas AB-PINACA undergoes slower amide hydrolysis yielding a distinct set of metabolites [2]. Even within the methyl ester subclass, AMB is not equivalent to its fluorinated analog 5F-AMB: oxidative defluorination of 5F-AMB generates overlapping metabolites, complicating forensic differentiation, yet AMB produces unique non-fluorinated markers absent from 5F-AMB incubations [1]. Furthermore, the racemic DL composition (CAS 1863066-06-1) cannot be substituted with pure L-valinate AMB (CAS 1890250-13-1) without altering apparent receptor potency, as the (S)-enantiomer demonstrates higher CB1 and CB2 efficacy than the (R)-enantiomer in functional complementation assays [3]. These differences mandate compound-specific procurement for forensic method validation, clinical toxicology, and metabolism research.

vs. AB-PINACA

Ester vs amide head group alters metabolic pathway and detection window; methods may not transfer directly.

vs. 5F-AMB

Defluorination-derived metabolites overlap; compound-specific non-fluorinated markers required for unambiguous identification.

vs. L-Enantiomer (CAS 1890250-13-1)

Enantiomeric composition and receptor potency differ; racemic standard needed to match seized materials.

• [1] Andersson M, Diao X, Wohlfarth A, Scheidweiler KB, Huestis MA. Metabolic profiling of new synthetic cannabinoids AMB and 5F-AMB by human hepatocyte and liver microsome incubations and high-resolution mass spectrometry. Rapid Commun Mass Spectrom. 2016;30(8):1067-1078. View Source
• [2] Wohlfarth A, Castaneto MS, Zhu M, et al. Pentylindole/Pentylindazole Synthetic Cannabinoids and Their 5-Fluoro Analogs Produce Different Primary Metabolites: Metabolite Profiling for AB-PINACA and 5F-AB-PINACA. AAPS J. 2015;17(3):660-677. View Source
• [3] Antonides LH, Cannaert A, Norman C, et al. Enantiospecific Synthesis, Chiral Separation, and Biological Activity of Four Indazole-3-Carboxamide-Type Synthetic Cannabinoid Receptor Agonists and Their Detection in Seized Drug Samples. Front Chem. 2019;7:321. View Source

AMB, (+/-)- Differentiation Evidence

Microsomal Clearance: AMB vs AB-PINACA

AMB exhibits a human liver microsome (HLM) half-life of 1.1 ± 0.1 min, representing a 17-fold shorter half-life than AB-PINACA (18.7 ± 0.4 min) measured under comparable HLM incubation conditions [1][2]. This difference is mechanistically attributed to the labile methyl ester moiety in AMB that undergoes rapid carboxylesterase-mediated hydrolysis, whereas AB-PINACA's terminal amide is hydrolytically more resistant [3]. The valinamide head group of AB-PINACA confers metabolic stability that slows clearance compared to SCRAs with the methyl ester moiety [3].

HLM Half-life

Head-to-head

17-fold shorter

AMB: 1.1 ± 0.1 min
AB-PINACA: 18.7 ± 0.4 min

Detection window substantially shorter; metabolite-focused methods required.

HLM, 1 μmol/L, LC-HRMS

Evidence Dimension	In vitro human liver microsome metabolic half-life (T1/2)
Target Compound Data	AMB: T1/2 = 1.1 ± 0.1 min
Comparator Or Baseline	AB-PINACA: T1/2 = 18.7 ± 0.4 min
Quantified Difference	17.0-fold shorter half-life (1.1 vs 18.7 min); intrinsic clearance CLint,micr for AB-PINACA = 0.037 mL·min⁻¹·mg⁻¹
Conditions	Human liver microsomes (HLM), 1 μmol/L substrate, LC-HRMS analysis; AMB data from Andersson et al. 2016; AB-PINACA data from Wohlfarth et al. 2015

Why This Matters

The 17-fold clearance difference means urinary detection windows for AMB are substantially shorter than for AB-PINACA, requiring earlier sample collection and different metabolite targets in forensic and clinical toxicology protocols.

• [1] Andersson M, Diao X, Wohlfarth A, Scheidweiler KB, Huestis MA. Metabolic profiling of new synthetic cannabinoids AMB and 5F-AMB by human hepatocyte and liver microsome incubations and high-resolution mass spectrometry. Rapid Commun Mass Spectrom. 2016;30(8):1067-1078. View Source
• [2] Wohlfarth A, Castaneto MS, Zhu M, et al. Pentylindole/Pentylindazole Synthetic Cannabinoids and Their 5-Fluoro Analogs Produce Different Primary Metabolites: Metabolite Profiling for AB-PINACA and 5F-AB-PINACA. AAPS J. 2015;17(3):660-677. View Source
• [3] Stalberga D, Ingvarsson S, Berta G, et al. A Systematic Study of the In Vitro Pharmacokinetics and Estimated Human In Vivo Clearance of Indole and Indazole-3-Carboxamide Synthetic Cannabinoid Receptor Agonists Detected on the Illicit Drug Market. Molecules. 2021;26(5):1396. View Source

Divergent Metabolic Pathways: Ester vs Amide Hydrolysis

The predominant metabolic pathway for AMB in human hepatocytes is ester hydrolysis of the methyl valinate group to form the carboxylic acid metabolite, followed by further oxidation and/or glucuronidation [1]. In contrast, AB-PINACA metabolism is dominated by terminal carboxamide hydrolysis to AB-PINACA carboxylic acid, with hydroxylation, ketone formation, and carboxylation as secondary pathways [2]. AMB yielded 19 metabolites in total from human hepatocyte incubations (10 μmol/L), while AB-PINACA generated 23 metabolites from the same experimental system [1][2]. The key practical consequence is that the difficulty of differentiating AMB intake from AB-PINACA intake via urinary markers requires distinct metabolite targets for each compound [1].

Primary Metabolic Route

Head-to-head

Ester hydrolysis → carboxylic acid

vs. Amide hydrolysis → AB-PINACA acid

Different metabolite targets; compound-specific method validation required.

19 vs 23 metabolites, human hepatocytes

Evidence Dimension	Primary metabolic pathway and total metabolite count in pooled human hepatocytes
Target Compound Data	AMB: Predominant pathway = ester hydrolysis → carboxylic acid; 19 total metabolites identified (10 μmol/L, human hepatocytes)
Comparator Or Baseline	AB-PINACA: Predominant pathway = terminal amide hydrolysis → AB-PINACA carboxylic acid; 23 total metabolites identified (10 μmol/L, human hepatocytes)
Quantified Difference	Different primary hydrolytic mechanism (ester vs amide); 19 vs 23 total metabolites; overlapping metabolite patterns insufficient for unambiguous differentiation without compound-specific markers
Conditions	Pooled human hepatocytes, 10 μmol/L substrate, TripleTOF 5600+ HRMS; AMB data from Andersson et al. 2016; AB-PINACA data from Wohlfarth et al. 2015

Why This Matters

Laboratories performing metabolite-based urine drug screening cannot use AB-PINACA reference standards or metabolite libraries to validate AMB detection methods; compound-specific reference material is required.

• [1] Andersson M, Diao X, Wohlfarth A, Scheidweiler KB, Huestis MA. Metabolic profiling of new synthetic cannabinoids AMB and 5F-AMB by human hepatocyte and liver microsome incubations and high-resolution mass spectrometry. Rapid Commun Mass Spectrom. 2016;30(8):1067-1078. View Source
• [2] Wohlfarth A, Castaneto MS, Zhu M, et al. Pentylindole/Pentylindazole Synthetic Cannabinoids and Their 5-Fluoro Analogs Produce Different Primary Metabolites: Metabolite Profiling for AB-PINACA and 5F-AB-PINACA. AAPS J. 2015;17(3):660-677. View Source

Metabolite Overlap: AMB vs 5F-AMB

Direct comparison of AMB and its 5-fluoro analog 5F-AMB in identical human hepatocyte incubation experiments (10 μmol/L) revealed 19 metabolites for AMB and 17 for 5F-AMB [1]. A critical analytical challenge is that oxidative defluorination of 5F-AMB generates several metabolites identical to those produced by AMB, creating shared metabolic signatures that can lead to misidentification in forensic casework [1]. The study explicitly describes metabolites capable of differentiating AMB from 5F-AMB intake, as the shared products from defluorination compromise specificity when only 5F-AMB-derived markers are monitored [1].

Shared Metabolites

Head-to-head

Defluorination overlap

19 vs 17 metabolites; shared defluorination products

Differentiation needs AMB-specific non-fluorinated markers.

Human hepatocytes, 10 μmol/L

Evidence Dimension	Total metabolite count and presence of shared metabolites due to oxidative defluorination
Target Compound Data	AMB: 19 metabolites identified; produces non-fluorinated metabolite markers absent in 5F-AMB incubations
Comparator Or Baseline	5F-AMB: 17 metabolites identified; oxidative defluorination yields metabolites overlapping with AMB
Quantified Difference	2 additional metabolites for AMB vs 5F-AMB (19 vs 17); shared metabolite pool arising from 5F-AMB defluorination complicates differentiation
Conditions	Pooled human hepatocytes, 10 μmol/L, TripleTOF 5600+ HRMS; Andersson et al. 2016

Why This Matters

Procurement of AMB reference standard is essential for developing MS/MS transitions that distinguish AMB-specific metabolites from those shared with 5F-AMB, preventing false-positive 5F-AMB assignments in forensic and clinical urine drug testing.

• [1] Andersson M, Diao X, Wohlfarth A, Scheidweiler KB, Huestis MA. Metabolic profiling of new synthetic cannabinoids AMB and 5F-AMB by human hepatocyte and liver microsome incubations and high-resolution mass spectrometry. Rapid Commun Mass Spectrom. 2016;30(8):1067-1078. View Source

Racemic vs L-Enantiomer CB Potency

The racemic AMB, (+/-)- (CAS 1863066-06-1) contains both (S)- and (R)-valinate enantiomers, whereas the majority of published pharmacological data are derived from the L-valinate form (CAS 1890250-13-1) [1]. Enantiospecific pharmacological evaluation of structurally related indazole-3-carboxamide SCRAs (AMB-FUBINACA, AB-FUBINACA, 5F-MDMB-PINACA) demonstrated that (S)-enantiomers exhibit enhanced potency at both CB1 and CB2 receptors compared to (R)-enantiomers in G-protein coupled receptor activation assays [1]. For compounds with an ester moiety (AMB-FUBINACA, 5F-MDMB-PINACA), the enantiomeric potency difference was less pronounced than for amide-containing compounds, but still present [1]. In seized herbal material analyzed by chiral chromatography, the (S)-enantiomer constituted 93.6–99.3% of total AMB-FUBINACA content [1]. The racemic DL-mixture therefore exhibits apparent potency that is a weighted average of the more active (S)- and less active (R)-forms.

Enantiomeric Potency

Class-level

(S)-enantiomer more potent

Seized samples: 93.6–99.3% (S)-form

Racemic standard required to match illicit sample profile.

GPCR assay, chiral HPLC; class-level inference

Evidence Dimension	Enantiomeric composition and predicted impact on CB receptor activation potency
Target Compound Data	AMB, (+/-)- (CAS 1863066-06-1): Racemic DL-valinate mixture containing both (S)- and (R)-enantiomers in unspecified ratio
Comparator Or Baseline	AMB L-form (CAS 1890250-13-1): Enantiomerically pure (S)-valinate; seized sample data for related AMB-FUBINACA shows 93.6–99.3% (S)-enantiomer predominance
Quantified Difference	(S)-enantiomers of indazole-3-carboxamide SCRAs demonstrate higher potency at CB1 and CB2 than (R)-enantiomers (exact fold-difference varies by scaffold; ester-containing compounds show attenuated enantioselectivity relative to amide-containing analogs)
Conditions	GPCR activation assay (NanoLuc complementation); chiral HPLC-PDA-QToF-MS/MS; Antonides et al. 2019; class-level inference extrapolated to AMB scaffold

Why This Matters

Investigators requiring authentic racemic material to match illicit samples or to study enantiomer-dependent metabolic and pharmacological profiles must specify CAS 1863066-06-1; ordering the L-form (CAS 1890250-13-1) yields a product with different pharmacological properties.

• [1] Antonides LH, Cannaert A, Norman C, et al. Enantiospecific Synthesis, Chiral Separation, and Biological Activity of Four Indazole-3-Carboxamide-Type Synthetic Cannabinoid Receptor Agonists and Their Detection in Seized Drug Samples. Front Chem. 2019;7:321. View Source

Class-Level Clearance: Ester vs Amide Head Group

A systematic in vitro pharmacokinetic study of 12 valinate and tert-leucinate indole/indazole-3-carboxamide SCRA enantiomer pairs established a clearance hierarchy directly attributable to head group chemistry [1]. The presence of a valinamide head group (AB-compounds) increased drug half-life and slowed clearance compared to SCRAs with a more labile methyl ester moiety (AMB- and MDMB-compounds) [1]. In pHLM incubations, in vitro half-lives ranged from 118 ± 28 min for (S)-AB-FUBINACA (valinamide) to 0.60 ± 0.02 min for (S)-AMB-FUBINACA (methyl ester), a ~197-fold range driven primarily by head group lability [1]. Furthermore, valine methyl ester (AMB-) compounds with a dimethyl moiety in the head group are metabolized faster than tert-leucine methyl ester (MDMB-) compounds with a trimethyl moiety, attributed to steric hindrance adjacent to the ester [1].

Head Group Lability

Class-level

~197-fold range

Methyl ester T1/2 ~0.6–1.1 min vs valinamide ~118 min

Ester subclass cleared faster; cross-class substitution invalidates ADME comparisons.

pHLM, Stalberga et al. 2021

Evidence Dimension	In vitro half-life range in pooled human liver microsomes across SCRA subclasses
Target Compound Data	AMB (methyl ester subclass): HLM T1/2 = 1.1 ± 0.1 min (Andersson et al. 2016); class representative (S)-AMB-FUBINACA: T1/2 = 0.60 ± 0.02 min
Comparator Or Baseline	AB-PINACA (valinamide subclass): HLM T1/2 = 18.7 ± 0.4 min; class representative (S)-AB-FUBINACA: T1/2 = 118 ± 28 min
Quantified Difference	Valinamide head group confers ~17- to ~197-fold longer half-life vs methyl ester head group across tested SCRAs; AMB- compounds cleared faster than MDMB- compounds due to reduced steric hindrance at the ester
Conditions	Pooled human liver microsomes (pHLM) and pooled cryopreserved human hepatocytes (pHHeps); Stalberga et al. 2021, Molecules

Why This Matters

This class-level structure-metabolism relationship confirms that any procurement decision substituting an AB-compound for an AMB-compound will yield dramatically different in vitro clearance data, invalidating cross-class comparisons in ADME studies.

• [1] Stalberga D, Ingvarsson S, Berta G, et al. A Systematic Study of the In Vitro Pharmacokinetics and Estimated Human In Vivo Clearance of Indole and Indazole-3-Carboxamide Synthetic Cannabinoid Receptor Agonists Detected on the Illicit Drug Market. Molecules. 2021;26(5):1396. View Source

AMB, (+/-)- Application Scenarios

Forensic Urinary Metabolite Validation

Forensic toxicology laboratories validating LC-HRMS/MS methods for AMB intake cannot substitute AB-PINACA or 5F-AMB reference standards. The ester hydrolysis pathway of AMB produces a distinct carboxylic acid metabolite profile (19 metabolites) that overlaps partially with 5F-AMB due to oxidative defluorination, yet AMB-specific non-fluorinated markers are required for unambiguous identification [1]. The rapid HLM clearance (T1/2 = 1.1 min) further dictates that parent compound is unlikely to be detectable in urine, making metabolite standards essential [1]. Compound-specific procurement of CAS 1863066-06-1 enables development of MRM transitions targeting the ester hydrolysis product and its oxidized/glucuronidated derivatives.

Chiral Profiling of Seized Materials

When analyzing seized herbal products for enantiomeric composition of valinate SCRAs, the racemic AMB standard (CAS 1863066-06-1) serves as the appropriate reference for chiral chromatographic method development. Data from related indazole-3-carboxamide SCRAs demonstrate that (S)-enantiomers predominate in seized samples (93.6–99.3%), but the (R)-enantiomer is detectible and may vary by synthesis batch or supplier [2]. Using the pure L-enantiomer (CAS 1890250-13-1) as the sole reference could mischaracterize the enantiomeric ratio in authentic samples; the racemic standard provides both enantiomer peaks for retention time and resolution validation [2].

Metabolic Stability Screening: Indazole-3-Carboxamide Series

Researchers conducting structure-metabolism relationship (SMR) studies across indazole-3-carboxamide subclasses require AMB as the prototypical valinate methyl ester reference compound. The 17-fold shorter HLM half-life versus AB-PINACA (valinamide subclass) and the established clearance hierarchy (valinamide > tert-leucine methyl ester > valine methyl ester) position AMB as the most rapidly cleared subclass representative [3]. Including AMB, (+/-)- in screening panels allows direct quantification of the metabolic liability introduced by the methyl ester head group relative to amide and tert-leucine ester controls [3].

Clinical Toxicology for Rapidly Cleared SCRAs

Clinical toxicology laboratories developing targeted screening methods for synthetic cannabinoid intoxication must account for the extremely short in vivo half-life implied by the 1.1-min HLM T1/2 of AMB [1]. Unlike AB-PINACA (T1/2 = 18.7 min), which provides a longer detection window, AMB requires blood or urine collection within a narrow post-exposure timeframe and prioritization of ester hydrolysis metabolites over parent compound [1]. Procurement of the authentic AMB, (+/-)- reference standard is necessary to establish limit of detection (LOD) and lower limit of quantification (LLOQ) values for the specific carboxylic acid metabolite in validated bioanalytical methods [1].

Application

Selection Property

Validation Focus

Forensic Urinary Metabolite Validation

Compound-specific ester hydrolysis metabolite targets

LC-HRMS/MS transitions for non-fluorinated markers

Chiral Profiling of Seized Materials

Racemic reference standard with both enantiomers

Enantiomeric ratio determination by chiral chromatography

Metabolic Stability Screening

Prototypical methyl ester subclass compound

Clearance hierarchy confirmation (ester vs amide vs tert-leucine)

Clinical Toxicology Research

Short-detection-window metabolite targets

LOD/LLOQ for carboxylic acid metabolite in human urine research matrices

• [1] Andersson M, Diao X, Wohlfarth A, Scheidweiler KB, Huestis MA. Metabolic profiling of new synthetic cannabinoids AMB and 5F-AMB by human hepatocyte and liver microsome incubations and high-resolution mass spectrometry. Rapid Commun Mass Spectrom. 2016;30(8):1067-1078. View Source
• [2] Antonides LH, Cannaert A, Norman C, et al. Enantiospecific Synthesis, Chiral Separation, and Biological Activity of Four Indazole-3-Carboxamide-Type Synthetic Cannabinoid Receptor Agonists and Their Detection in Seized Drug Samples. Front Chem. 2019;7:321. View Source
• [3] Stalberga D, Ingvarsson S, Berta G, et al. A Systematic Study of the In Vitro Pharmacokinetics and Estimated Human In Vivo Clearance of Indole and Indazole-3-Carboxamide Synthetic Cannabinoid Receptor Agonists Detected on the Illicit Drug Market. Molecules. 2021;26(5):1396. View Source